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Compound of Interest

Compound Name: AD4

Cat. No.: B15578108 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with AD4 (CAS: 2918262-09-4), a

potent artemisinin-derivative PROTAC (Proteolysis Targeting Chimera) that targets PCLAF for

degradation.[1] Adherence to these guidelines is critical for ensuring laboratory safety,

maintaining compound integrity, and proper disposal.

Summary of Key Safety and Handling Data
The following table summarizes crucial information for the safe handling and storage of AD4.

While a specific Safety Data Sheet (SDS) for AD4 is not publicly available, these

recommendations are based on best practices for handling potent, powdered chemical

compounds and PROTACs.
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Parameter Information Source

Chemical Name AD4 MedchemExpress

CAS Number 2918262-09-4 MedchemExpress[1]

Molecular Formula C₅₅H₇₈N₄O₁₅ MedchemExpress

Appearance Light yellow to yellow solid MedchemExpress

Known Hazards

As a potent compound with

limited safety data, AD4 should

be handled as a hazardous

substance. Assume it is

harmful if swallowed, inhaled,

or comes into contact with

skin.

General Chemical Safety

Storage (Solid)
Store as a solid at -20°C for up

to 2 years.
MedchemExpress

Storage (Solution)

Store stock solutions at -80°C

for up to 6 months, or at -20°C

for up to 1 month.[1]

MedchemExpress[1]

Incompatible Materials
Strong acids, strong bases,

and strong oxidizing agents.
General Chemical Safety

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling AD4 in both solid and solution

form to prevent exposure.
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Equipment Specification

Eye Protection
ANSI-rated safety glasses or chemical splash

goggles.

Hand Protection
Chemical-resistant gloves (e.g., nitrile). Change

gloves immediately if contaminated.

Body Protection
A fully buttoned lab coat. Consider a disposable

gown for weighing and aliquoting the solid form.

Respiratory Protection

When handling the powdered form outside of a

certified chemical fume hood, a NIOSH-

approved respirator with a particulate filter (e.g.,

N95) is required.

Operational Plan: Handling and Storage
Proper handling and storage procedures are vital to maintain the stability and efficacy of AD4
and to ensure the safety of laboratory personnel.

Handling the Solid Compound:
Engineering Controls: All work with powdered AD4 must be conducted in a certified chemical

fume hood to minimize inhalation risk.

Weighing: Use a precision balance within the fume hood. Handle the powder carefully to

avoid generating dust.

Spill Management (Solid): In case of a spill, do not sweep dry. Gently cover the spill with an

inert absorbent material (e.g., sand or vermiculite). Collect the material using spark-proof

tools into a sealed, labeled container for hazardous waste. Decontaminate the area with a

suitable solvent (e.g., 70% ethanol) and wash thoroughly.

Preparing Stock Solutions:
Equilibration: Before opening, allow the vial of solid AD4 to equilibrate to room temperature

to prevent condensation of moisture, which could affect compound stability.
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Solvent Addition: AD4 is typically soluble in DMSO.[2] Add the calculated volume of

anhydrous DMSO to the vial to achieve the desired stock concentration.

Dissolution: Vortex the vial to mix. Gentle warming to 37°C or brief sonication can be used to

aid dissolution.[2]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

single-use, light-protected tubes. Store immediately at the recommended temperature (-80°C

for long-term storage).[1][2]

Disposal Plan
All waste containing AD4 must be treated as hazardous chemical waste and disposed of

according to institutional and local regulations.

Solid Waste: Collect unused AD4 powder and any materials contaminated with the solid

(e.g., weigh boats, pipette tips) in a clearly labeled, sealed container designated for chemical

waste.

Liquid Waste: Collect all solutions containing AD4 in a separate, labeled, and sealed

hazardous waste container. Do not mix with other waste streams.

Contaminated PPE: Dispose of all contaminated gloves, gowns, and other disposable PPE

as hazardous chemical waste.

Final Disposal: All AD4 waste must be disposed of through an approved hazardous waste

management service. Do not pour down the drain or discard in regular trash.

Experimental Protocol: PROTAC-Mediated
Degradation of PCLAF
AD4 functions as a PROTAC to induce the degradation of the target protein PCLAF. A general

workflow for evaluating the activity of AD4 in a cell-based assay is provided below.

Objective:
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To determine the concentration-dependent degradation of PCLAF in RS4;11 cells following

treatment with AD4.

Materials:
AD4 (CAS: 2918262-09-4)

RS4;11 cells

Cell culture medium (e.g., RPMI-1640 with 10% FBS)

DMSO (Anhydrous)

Phosphate-Buffered Saline (PBS)

Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA Protein Assay Kit

Primary antibodies (anti-PCLAF, anti-GAPDH or anti-β-actin as a loading control)

Secondary antibody (e.g., HRP-conjugated)

Chemiluminescent substrate

Western blot equipment

Procedure:
Cell Seeding: Seed RS4;11 cells in a multi-well plate at a density that will not exceed 80%

confluency at the end of the experiment.

Compound Preparation: Prepare a serial dilution of AD4 in DMSO. Further dilute these into

the cell culture medium to achieve the final desired concentrations. Include a DMSO-only

vehicle control.

Cell Treatment: Treat the cells with the various concentrations of AD4 and the vehicle

control. Incubate for the desired time period (e.g., 4, 8, 12, or 24 hours).
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Cell Lysis: After treatment, wash the cells with cold PBS and then lyse the cells using lysis

buffer.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay.

Western Blotting:

Normalize the protein amounts for each sample and prepare them for SDS-PAGE.

Separate the proteins by gel electrophoresis and transfer them to a PVDF membrane.

Block the membrane and then probe with primary antibodies against PCLAF and the

loading control.

Wash and then incubate with the appropriate secondary antibody.

Develop the blot using a chemiluminescent substrate and image the results.

Data Analysis: Quantify the band intensities for PCLAF and the loading control. Normalize

the PCLAF signal to the loading control for each sample. Plot the normalized PCLAF levels

against the AD4 concentration to determine the DC₅₀ (concentration for 50% degradation).

Signaling Pathway and Experimental Workflow
Visualization
AD4 induces anti-tumor activity by degrading PCLAF, which in turn activates the p21/Rb

signaling axis.[1]
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Caption: AD4-mediated degradation of PCLAF via the ubiquitin-proteasome system, leading to

cell cycle arrest.
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Caption: Experimental workflow for assessing PCLAF degradation by AD4 using Western Blot

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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